![molecular formula C14H19N3O4S B2742919 N1-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-N2-propyloxalamide CAS No. 1105205-23-9](/img/structure/B2742919.png)
N1-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-N2-propyloxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N1-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-N2-propyloxalamide” seems to be a complex organic molecule. It appears to contain an isothiazolidine ring, which is a type of heterocyclic compound .
Molecular Structure Analysis
The molecular structure of “N1-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-N2-propyloxalamide” would likely be complex due to the presence of the isothiazolidine ring and various functional groups .Chemical Reactions Analysis
Without specific information on “N1-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-N2-propyloxalamide”, it’s difficult to provide an analysis of its chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “N1-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-N2-propyloxalamide” would depend on its specific molecular structure .Scientific Research Applications
Organic Synthesis
“N1-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-N2-propyloxalamide” can be used in organic synthesis. It can be synthesized through nucleophilic and amidation reactions .
Drug Development
The compound can be used in the development of new drugs . Boronic acid compounds are usually used as enzyme inhibitors or specific ligand drugs .
Treatment of Tumors and Microbial Infections
Boric acid compounds can be used to treat tumors and microbial infections . They can also be used to treat anticancer drugs .
Fluorescent Probes
Boric acid compounds can also be used as fluorescent probes to identify hydrogen peroxide, sugars, copper and fluoride ions, and catecholamines .
Drug Carriers
Boronic ester bonds are widely used in the construction of stimulus-responsive drug carriers . The types of drug carriers based on borate linkages include drug–polymer coupling, polymer micelles, linear-hyperbranched polymers and mesoporous silica .
Controlled Drug Release
The drug is loaded onto the carrier through covalent or non-covalent interactions, and the formation and rupture of the boronic ester bond in different environments is used to achieve the controlled drug release .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N'-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-N-propyloxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O4S/c1-2-8-15-13(18)14(19)16-11-4-6-12(7-5-11)17-9-3-10-22(17,20)21/h4-7H,2-3,8-10H2,1H3,(H,15,18)(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLLDYRCLTTTZAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C(=O)NC1=CC=C(C=C1)N2CCCS2(=O)=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-N2-propyloxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.